![molecular formula C20H41B B1661939 Hexadecane, 1-bromo-3,7,11,15-tetramethyl- CAS No. 2791-57-3](/img/structure/B1661939.png)
Hexadecane, 1-bromo-3,7,11,15-tetramethyl-
Overview
Description
“Hexadecane, 1-bromo-3,7,11,15-tetramethyl-” is a chemical compound with the molecular formula C20H41Br . It is also known as Phytanyl bromide .
Molecular Structure Analysis
The molecular structure of “Hexadecane, 1-bromo-3,7,11,15-tetramethyl-” consists of a hexadecane chain with four methyl groups and a bromine atom attached . The average mass of the molecule is 361.444 Da and the monoisotopic mass is 360.239166 Da .
Physical And Chemical Properties Analysis
“Hexadecane, 1-bromo-3,7,11,15-tetramethyl-” has a density of 1.0±0.1 g/cm³ . It has a boiling point of 387.3±10.0 °C at 760 mmHg . The vapour pressure is 0.0±0.9 mmHg at 25°C . The enthalpy of vaporization is 61.1±3.0 kJ/mol . The flash point is 144.9±14.1 °C . The index of refraction is 1.460 . The molar refractivity is 102.3±0.3 cm³ .
Mechanism of Action
Hexadecane, 1-bromo-3,7,11,15-tetramethyl- is a hydrocarbon chain composed of sixteen carbon atoms. The structure of the molecule is such that it can form strong intermolecular interactions with other molecules, such as hydrogen bonds, dipole-dipole interactions, and van der Waals forces. These interactions allow the molecule to interact with other molecules and affect their properties.
Biochemical and Physiological Effects
Hexadecane, 1-bromo-3,7,11,15-tetramethyl- is a colorless, odorless, and flammable liquid that is insoluble in water, but soluble in organic solvents. It is not known to have any significant biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
Hexadecane, 1-bromo-3,7,11,15-tetramethyl- is a useful compound for laboratory experiments due to its low viscosity and low cost. It is also relatively easy to synthesize, and can be used as a model compound to study the structure and reactivity of organic molecules. However, it is not suitable for experiments involving biological systems, as it is not known to have any significant biochemical or physiological effects.
Future Directions
Hexadecane, 1-bromo-3,7,11,15-tetramethyl- has a wide range of applications in the chemical and pharmaceutical industries. Future research could focus on developing new synthetic methods for its synthesis, as well as exploring its potential applications in drug delivery systems and drug formulation. Additionally, further research could be done to study its reactivity with other molecules and its potential effects on biological systems.
Scientific Research Applications
Hexadecane, 1-bromo-3,7,11,15-tetramethyl- is widely used in scientific research. It is used as a model compound to study the structure and reactivity of organic molecules. It is also used to study the chemistry of aliphatic hydrocarbons, and its reactivity is used to develop new synthetic methods. Additionally, it is used in the synthesis of pharmaceuticals and other industrial products.
properties
IUPAC Name |
1-bromo-3,7,11,15-tetramethylhexadecane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H41Br/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21/h17-20H,6-16H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNKBEUKCVDMKFH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCCC(C)CCCC(C)CCCC(C)CCBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H41Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40445234 | |
Record name | Phytanyl Bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40445234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
361.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2791-57-3 | |
Record name | Phytanyl Bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40445234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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